Cas no 305806-42-2 (Methyl 4-(thiazol-2-Yl)benzoate)
305806-42-2 structure
Product Name:Methyl 4-(thiazol-2-Yl)benzoate
CAS No:305806-42-2
MF:C11H9NO2S
MW:219.259661436081
MDL:MFCD08275677
CID:304212
PubChem ID:11241445
Update Time:2025-04-19
Methyl 4-(thiazol-2-Yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(thiazol-2-Yl)benzoate
- Benzoic acid,4-(2-thiazolyl)-, methyl ester
- methyl 4-(1,3-thiazol-2-yl)benzoate
- Methyl 4-thiazol-2-yl-benzoate
- Benzoic acid, 4-(2-thiazolyl)-, methyl ester
- AKOS016003840
- DTXSID20459814
- Methyl 4-(thiazol-2-yl)-benzoate
- METHYL4-THIAZOL-2-YL-BENZOATE
- AUKYMEYSRKQKSE-UHFFFAOYSA-N
- FT-0751332
- AMY28967
- SCHEMBL3352615
- 305806-42-2
-
- MDL: MFCD08275677
- Inchi: 1S/C11H9NO2S/c1-14-11(13)9-4-2-8(3-5-9)10-12-6-7-15-10/h2-7H,1H3
- InChI Key: AUKYMEYSRKQKSE-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 219.03500
- Monoisotopic Mass: 219.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 67.43000
- LogP: 2.59670
Methyl 4-(thiazol-2-Yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124797-1g |
methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 95% | 1g |
$371 | 2021-08-05 | |
| Alichem | A059006338-1g |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 95% | 1g |
$342.40 | 2023-09-02 | |
| Chemenu | CM124797-1g |
methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 95% | 1g |
$352 | 2023-02-16 | |
| eNovation Chemicals LLC | Y1002318-5g |
methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 95% | 5g |
$1000 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732836-100mg |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 98% | 100mg |
¥350.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732836-250mg |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 98% | 250mg |
¥540.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732836-1g |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 98% | 1g |
¥1166.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732836-5g |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 98% | 5g |
¥3769.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732836-10g |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 98% | 10g |
¥5870.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1732836-25g |
Methyl 4-(thiazol-2-yl)benzoate |
305806-42-2 | 98% | 25g |
¥11750.00 | 2024-08-02 |
Methyl 4-(thiazol-2-Yl)benzoate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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